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Compound of Interest

Compound Name: m-Cresol, 6-heptyl-

Cat. No.: B1675969

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "m-Cresol, 6-heptyl-" yielded limited publicly available
information. This document provides a detailed guide on the formulation development of the
structurally similar and well-documented compound, m-Cresol (3-methylphenol). The principles,
protocols, and data presented herein can serve as a foundational template for the formulation
development of "m-Cresol, 6-heptyl-".

Application Notes for m-Cresol

m-Cresol is a colorless to yellowish liquid organic compound with a phenolic odor. It is widely
utilized in the pharmaceutical industry, primarily as a preservative and stabilizer in various
formulations. Its antimicrobial properties are crucial for preventing microbial contamination in
multi-dose parenteral and topical drug products, thereby ensuring their safety and extending
their shelf life.[1][2][3]

1.1. Therapeutic Applications and Mechanism of Action

While m-Cresol itself is not typically the active pharmaceutical ingredient (API), its role is critical
in maintaining the efficacy and safety of numerous therapeutic products.[1][2] It is a common
excipient in insulin preparations, antivenoms, and some vaccines.[4][5][6]

The primary mechanism of action of m-Cresol as a bactericide and disinfectant is the disruption
of bacterial cell membranes.[7][8] This leads to increased membrane permeability, leakage of
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cytoplasmic contents, and ultimately, cell death. This physical disruption mechanism makes it

effective against a broad spectrum of microorganisms, including gram-positive and gram-

negative bacteria, as well as fungi.[9]

1.2. Physicochemical Properties

A thorough understanding of the physicochemical properties of m-Cresol is essential for

successful formulation development.

Property Value Reference
Molecular Formula C7HsO [4]
Molecular Weight 108.14 g/mol [4]
Appearance Colorless to yellowish liquid [4]
Odor Phenolic, tar-like [4]
Melting Point 11-12 °C [4]
Boiling Point 202 °C [4]
Water Solubility 20 g/L (at 20 °C) [4]
pKa 10.1 (at 25 °C) [4]
LogP 1.96 [4]

1.3. Formulation Considerations

m-Cresol is utilized in various dosage forms, with parenteral and topical formulations being the

most common.

o Parenteral Formulations: In injectable products, such as insulin and antivenoms, m-Cresol is

used as a preservative at concentrations typically ranging from 0.15% to 0.35% (w/v).[5] It

helps maintain the sterility of multi-dose vials after the first use.[10] It can also act as a

stabilizer for proteins, helping to prevent aggregation.[1][11]

o Topical Formulations: For dermal applications, m-Cresol can be included as a preservative

and antiseptic agent in creams and lotions.[9][12]
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e Solubilizing Agent: Due to its chemical structure, m-Cresol can act as a solvent or co-solvent
to solubilize active pharmaceutical ingredients (APIs) with limited aqueous solubility.[1][2]

Experimental Protocols for m-Cresol Formulation
Development

The following protocols provide a framework for the systematic development of formulations
containing m-Cresol.

2.1. Protocol 1: Solubility Assessment
Objective: To determine the solubility of m-Cresol in various pharmaceutically relevant solvents.
Materials:

m-Cresol

» Purified Water

e Ethanol

e Propylene Glycol

e Glycerin

e Phosphate Buffered Saline (PBS), pH 7.4
e Vials

e Shaking incubator

¢ Analytical balance

e HPLC with UV detector

Methodology:
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o Prepare saturated solutions of m-Cresol in each solvent by adding an excess amount of m-
Cresol to a known volume of the solvent in a vial.

o Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 25 °C)
for 24-48 hours to ensure equilibrium is reached.

 After incubation, visually inspect the vials for the presence of undissolved m-Cresol.

¢ Centrifuge the samples to separate the undissolved solute.

o Carefully withdraw an aliquot of the supernatant and dilute it with a suitable mobile phase.

o Quantify the concentration of m-Cresol in the diluted supernatant using a validated HPLC
method.[13]

2.2. Protocol 2: Excipient Compatibility Study

Objective: To evaluate the physical and chemical compatibility of m-Cresol with selected
excipients.

Materials:

m-Cresol

o API (if applicable)

o Selected excipients (e.qg., buffers, tonicity modifiers, surfactants)

e Vials

 Stability chambers (e.g., 40 °C/75% RH)

e HPLC with UV detector

e pH meter

 Visual inspection apparatus

Methodology:
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e Prepare binary mixtures of m-Cresol with each selected excipient in a predetermined ratio
(e.g., 1:1).

 For liquid and semi-solid formulations, prepare the complete formulation with and without m-
Cresol.

» Store the samples in sealed vials under accelerated stability conditions (e.g., 40 °C/75% RH)
and at room temperature.

e At predetermined time points (e.g., 0, 1, 2, and 4 weeks), withdraw samples and analyze for:

o

Appearance: Visual inspection for color change, precipitation, or phase separation.

[¢]

pH: Measure the pH of the liquid formulations.

[e]

Assay of m-Cresol and API: Quantify the concentration of m-Cresol and the API using a
validated stability-indicating HPLC method.

[¢]

Degradation Products: Monitor for the appearance of any new peaks in the chromatogram.
2.3. Protocol 3: Antimicrobial Effectiveness Testing (AET)

Objective: To determine the effectiveness of m-Cresol as a preservative in the final formulation.
Materials:

 Final formulation containing m-Cresol

e Test microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia
coli, Candida albicans, Aspergillus brasiliensis)

e Culture media
e Sterile containers

Methodology:
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e This test should be performed according to the guidelines of relevant pharmacopeias (e.g.,
USP <51>, Ph. Eur. 5.1.3).

 Inoculate separate samples of the formulation with a standardized suspension of each test
microorganism to achieve an initial concentration of 10° to 10° colony-forming units (CFU)
per mL.[5]

 Incubate the inoculated containers at a specified temperature (e.g., 20-25 °C).

o At specified time intervals (e.g., 7, 14, and 28 days), withdraw aliquots from each container
and determine the number of viable microorganisms.

o Compare the results with the pharmacopeial acceptance criteria for the specific category of
the product.

Data Presentation

Table 1: Solubility of m-Cresol in Common Solvents at 25 °C

Solvent Solubility (g/L)
Purified Water 20

Ethanol Freely Soluble
Propylene Glycol Soluble

Glycerin Soluble

PBS (pH 7.4) 22

Table 2: Excipient Compatibility of m-Cresol in an Aqueous Formulation (4 weeks at 40 °C/75%
RH)
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L m-Cresol API Assay Degradatio
Excipient Appearance pH Change
Assay (%) (%) n Products
Control (no Clear, None
o <0.1 99.5 99.2
excipient) colorless detected
Sodium Clear, None
_ <0.1 99.3 99.0
Chloride colorless detected
Clear, None
Glycerol <0.1 99.6 99.1
colorless detected
Polysorbate Clear, Minor peak at
<0.2 98.9 98.5
80 colorless RRT 1.2

Visualizations

Caption: Experimental Workflow for m-Cresol Formulation Development

Caption: Mechanism of Antimicrobial Action of m-Cresol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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